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Compound Profile: PF-06649298

The table below summarizes the key biochemical and pharmacological characteristics of PF-06649298.

Property Description

Molecular Target Sodium-coupled citrate transporter (NaCT or SLC13A5) [1]

Primary
Mechanism

Inhibits citrate transport into cells, potentially acting as a competitive substrate

and/or state-dependent allosteric inhibitor [2] [3]

Key In Vitro
Activity

IC50 of 16.2 μM in human hepatocytes; high selectivity over related transporters

NaDC1 and NaDC3 [4] [1]

Key In Vivo
Effect

Reversed glucose intolerance in high-fat diet (HFD) mice [1]

Detailed Experimental Protocols

In Vitro Citrate Uptake Assay

This protocol measures the direct inhibitory effect of PF-06649298 on NaCT-mediated citrate uptake in cells

[4] [1].
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Cell Models: HEK-293 cells stably overexpressing human NaCT (HEKNaCT), cryopreserved human

hepatocytes, or mouse hepatocytes [4].
Compound Preparation: Prepare a stock solution of PF-06649298 in DMSO. Serially dilute the

compound in the assay buffer to create a concentration range (e.g., 0-100 μM) [1].
Assay Procedure:

Pre-incubate cells with the compound or vehicle control for 30 minutes [1].
Expose cells to a solution containing radiolabeled (e.g., 14C) or fluorescently labeled citrate.

Incubate for a defined period to allow for citrate uptake.
Terminate the uptake reaction by washing cells with ice-cold buffer to remove extracellular

citrate.
Lyse cells and quantify the intracellular citrate using a scintillation counter or other appropriate

detector [4].
Data Analysis: Calculate the percentage inhibition of citrate uptake at each compound concentration

relative to the vehicle control. Fit the data to a dose-response model to determine the IC50 value [4].

In Vivo Efficacy Study in HFD Mice

This protocol evaluates the effect of PF-06649298 on improving glucose metabolism in a diet-induced

obesity model [1].

Animal Model: Mice fed a high-fat diet (HFD) to induce obesity and glucose intolerance.

Dosing Formulation:
For oral gavage, PF-06649298 can be suspended in a 0.5% carboxymethyl cellulose sodium

(CMC-Na) solution [1].
The compound can also be formulated for injection using a mixture of DMSO, Tween 80, and

saline (10:5:85 ratio) [1].
Dosing Regimen:

Dose: 250 mg/kg [1].
Frequency: Administered orally, twice daily [1].

Duration: 21 days [1].
Endpoint Measurements:

Glucose Tolerance Test (GTT): After a fasting period, administer a glucose bolus to mice.
Measure blood glucose levels at regular intervals (e.g., 0, 15, 30, 60, 90, and 120 minutes) to

assess glucose clearance [1].
Biochemical Analysis: Collect plasma and liver tissue at the end of the study to measure

triglycerides, diglycerides, and other relevant metabolites [1].

Mechanism of Action and Metabolic Pathway
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PF-06649298 exerts its effects by inhibiting the NaCT transporter, which initiates a cascade of metabolic

changes. The diagram below illustrates the proposed pathway through which inhibition of citrate transport

leads to reduced plasma glucose.

PF-06649298

Inhibits NaCT (SLC13A5)
citrate transporter

Reduced cytosolic
citrate influx

Decreased acetyl-CoA
precursor availability

Reduced allosteric
activation of ACC

Suppressed de novo
lipogenesis (DNL)

Improved hepatic insulin
sensitivity & reduced gluconeogenesis

Lowered plasma glucose levels
and reversal of glucose intolerance
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The molecular mechanism of PF-06649298 is an area of active research with evidence supporting two

potential models:

Substrate Competition: Due to its dicarboxylate structure, PF-06649298 is proposed to bind
competitively at the citrate-binding site of NaCT, preventing citrate from entering the cell [4] [3].

Allosteric Inhibition: Electrophysiological studies suggest PF-06649298 may be a weak substrate
that inhibits NaCT in a state-dependent, allosteric manner, potentially by binding to an intracellular

site and arresting the transporter's conformational cycle [2] [3].

Important Considerations for Protocol Design

Species Differences: Be aware of significant species-specific differences in NaCT. The human

transporter has a lower affinity but higher capacity for citrate compared to the rodent transporter [2].
This can impact the translatability of results from rodent models to human physiology.

Selectivity: PF-06649298 shows high selectivity for NaCT over the related transporters NaDC1 and
NaDC3 [4]. This is a key advantage for its use as a tool compound to delineate the specific role of

NaCT.
Cellular Context: The inhibitory potency (IC50) of PF-06649298 varies depending on the cell type

used (e.g., 0.41 μM in overexpressing HEK-293 cells vs. 16.2 μM in human hepatocytes) [4]. This
highlights the importance of the cellular environment and suggests that results from engineered cell

lines should be confirmed in more physiologically relevant models.

Need Custom Synthesis?
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To cite this document: Smolecule. [PF-06649298 plasma glucose reduction protocol]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b539207#pf-06649298-

plasma-glucose-reduction-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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